Cas no 15473-20-8 (2-Hexanone,5,5-dinitro-)

• Product Name: 2-Hexanone,5,5-dinitro-
• CAS No: 15473-20-8
• MF: C₆H₁₀N₂O₅
• MW: 190.154001712799
• CID: 204846
• PubChem ID: 27311
• Update Time: 2025-04-19

2-Hexanone,5,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• 2-Hexanone,5,5-dinitro-
• 5,5-dinitrohexan-2-one
• 2-HEXANONE, 5,5-DINITRO-
• DTXSID20165706
• 5,5-Dinitro-2-hexanone
• 15473-20-8
• 4-01-00-03300 (Beilstein Handbook Reference)
• BRN 1786946

• Inchi： 1S/C6H10N2O5/c1-5(9)3-4-6(2,7(10)11)8(12)13/h3-4H2,1-2H3
• InChI Key： XVHQQACRUFLHKQ-UHFFFAOYSA-N
• SMILES： [O-][N+](C(C)(CCC(C)=O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 190.059
• Monoisotopic Mass: 190.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109A^2
• XLogP3: 0.3

Experimental Properties

• Density: 1.265
• Boiling Point: 302.6°Cat760mmHg
• Flash Point: 143.3°C
• Refractive Index: 1.469
• PSA: 103.35